Cas no 548796-99-2 (4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-)

• Product name: 4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-
• CAS No: 548796-99-2
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 1591128

4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-

• Inchi： 1S/C13H14N2O2S/c1-4-14-11(16)12(17)15(13(14)18)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3
• InChI Key： VGXYSCFDWZHSOT-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=C(C)C=CC=C2C)C(=O)C(=O)N1CC

Computed Properties

• Exact Mass: 262.07772

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 103-105 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
• Boiling Point: 353.3±52.0 °C(Predicted)
• PSA: 40.62
• pka: 0.06±0.20(Predicted)